![molecular formula C18H18O5 B1598258 1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one CAS No. 556028-14-9](/img/structure/B1598258.png)
1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one
Overview
Description
1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one, also known as 4-hydroxy-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one, is a naturally occurring, non-toxic phenolic compound found in plants and fruits. It is commonly used as a food additive and preservative, and has recently been studied for its potential applications in medical and scientific research.
Scientific Research Applications
Anti-inflammatory and Gastroprotective Properties
Research has demonstrated the synthesis of a class of compounds, including 1-(4-Hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)-2-propen-1-one, known for their anti-inflammatory and gastroprotective activities. These compounds, categorized under chalcones, were synthesized through the Claisen-Schmidt condensation method and evaluated for their effectiveness in inhibiting carrageenan-induced rat paw edema. Additionally, they have shown significant gastroprotective activities, comparable to that of cimetidine, suggesting their potential in treating inflammation and gastric ulcers (Okunrobo, Usifoh, & Uwaya, 2006).
Molecular Structure Analysis
The crystal structure of compounds closely related to this compound has been thoroughly investigated. For instance, studies have described the molecular conformation, highlighting the orientations of the hydroxynaphthyl and trimethoxyphenyl rings connected via an unsaturated prop-2-en-1-one group. These analyses provide insights into the compound's structural features, contributing to our understanding of its reactivity and interactions (Srividya, Jonathan, Revathi, & Anbalagan, 2015).
Photophysical Investigation and Solvatochromic Properties
Further research into this compound derivatives has explored their photophysical properties, including dipole moments, fluorescence quantum yield, and solvatochromic shifts. These studies have implications for the compound's application in optoelectronic devices and as a probe for determining micelle formation in solutions (Asiri, Sobahi, Osman, & Khan, 2017).
Non-linear Optical Properties
The compound and its derivatives have been synthesized and characterized for their non-linear optical properties. Research indicates that these compounds exhibit significant first hyperpolarizability, suggesting their potential applications in the development of non-linear optical materials. Such properties are crucial for various applications in photonics and telecommunications (Singh, Saxena, Prasad, & Kumar, 2012).
Chemical Reactivity and Electronic Properties
Investigations have also focused on the chemical reactivity and electronic properties of similar compounds, employing density functional theory (DFT) to analyze molecular structure, electronic parameters, and chemical reactivity. These studies contribute to a deeper understanding of the compound's behavior in chemical reactions and its potential applications in material science (Adole, Koli, Shinde, & Shinde, 2020).
Properties
IUPAC Name |
(E)-1-(4-hydroxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O5/c1-21-16-11-7-13(17(22-2)18(16)23-3)6-10-15(20)12-4-8-14(19)9-5-12/h4-11,19H,1-3H3/b10-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IADNGYLQKAGRJN-UXBLZVDNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=CC(=O)C2=CC=C(C=C2)O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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